2-Bromo-4-fluoro-3-methylbenzaldehyde

• Molecular Formula: C8H6BrFO
• Molecular Weight: 217.03 g/mol
• IUPAC Name: 2-bromo-4-fluoro-3-methylbenzaldehyde
• InChI: InChI=1S/C8H6BrFO/c1-5-7(10)3-2-6(4-11)8(5)9/h2-4H,1H3
• InChI Key: BFQKHAHGABYUQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Br)C=O)F

Description

2-Bromo-4-fluoro-3-methylbenzaldehyde (C₈H₆BrFO) is a halogenated benzaldehyde derivative featuring bromo (Br), fluoro (F), and methyl (CH₃) substituents at positions 2, 4, and 3, respectively. This compound’s structure combines electron-withdrawing (Br, F) and electron-donating (CH₃) groups, which influence its reactivity and physicochemical properties. The aldehyde functional group (-CHO) at position 1 makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-bromo-4-fluoro-3-methylbenzaldehyde with structurally related benzaldehyde derivatives, focusing on substituent effects, reactivity, and applications.

Structural and Physicochemical Properties

Compound Name	Formula	Molecular Weight (g/mol)	Substituents	Key Properties
2-Bromo-4-fluoro-3-methylbenzaldehyde	C₈H₆BrFO	217.04	2-Br, 4-F, 3-CH₃	High polarity due to F and Br; CH₃ enhances steric hindrance.
4-(Bromomethyl)benzaldehyde	C₈H₇BrO	199.05	4-BrCH₂	Bromine on methyl group increases alkylation potential.
2-Bromo-4-hydroxybenzaldehyde	C₇H₅BrO₂	201.02	2-Br, 4-OH	OH group enables hydrogen bonding and oxidation susceptibility.
2-Bromo-3-chloro-6-fluoro-4-methylbenzaldehyde	C₈H₅BrClFO	251.48	2-Br, 3-Cl, 6-F, 4-CH₃	Multiple halogens increase electrophilicity and molecular weight.

Key Observations:

• Electron Effects : The fluoro group in 2-bromo-4-fluoro-3-methylbenzaldehyde deactivates the aromatic ring, directing electrophilic substitution to specific positions. In contrast, the hydroxy group in 2-bromo-4-hydroxybenzaldehyde activates the ring .
• Halogen Diversity : The presence of chlorine in 2-bromo-3-chloro-6-fluoro-4-methylbenzaldehyde enhances its molecular weight and reactivity in cross-coupling reactions compared to the target compound .

Research Findings and Gaps

• Synthesis: The target compound’s synthesis may parallel methods for 2-bromo-4-hydroxybenzaldehyde, which employs organometallic catalysts .
• Safety : Analogous compounds highlight a critical gap in toxicological data for halogenated benzaldehydes, emphasizing the need for further studies .